Cas no 1401425-27-1 (1-(3-Furyl)cyclopropylamine Hydrochloride)

• Product Name: 1-(3-Furyl)cyclopropylamine Hydrochloride
• CAS No: 1401425-27-1
• MF: C₇H₁₀ClNO
• MW: 159.613400936127
• MDL: MFCD20441461
• CID: 4698586
• Update Time: 2025-06-08

1-(3-Furyl)cyclopropylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(3-Furyl)cyclopropyl]amine hydrochloride
• [1-(3-Furyl)cyclopropyl]amine HCl
• 1-(3-Furyl)cyclopropylamine Hydrochloride

• MDL： MFCD20441461
• Inchi： 1S/C7H9NO.ClH/c8-7(2-3-7)6-1-4-9-5-6;/h1,4-5H,2-3,8H2;1H
• InChI Key： BUOQCLITPHKAKW-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC(=C1)C1(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(3-Furyl)cyclopropylamine Hydrochloride

Introduction to 1-(3-Furyl)cyclopropylamine Hydrochloride (CAS No. 1401425-27-1)

1-(3-Furyl)cyclopropylamine hydrochloride is a compound with the CAS registry number 1401425-27-1. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structure and potential applications in drug discovery and development. The molecule consists of a cyclopropylamine group attached to a furan ring, which introduces interesting electronic and steric properties that make it a valuable tool in synthetic chemistry and medicinal research.

The structural features of 1-(3-furyl)cyclopropylamine hydrochloride are particularly intriguing. The cyclopropane ring, known for its high ring strain, is bonded to an amine group, which can act as a nucleophile in various reactions. The furan moiety, on the other hand, is an aromatic heterocycle that can participate in π-π interactions and hydrogen bonding, enhancing the compound's versatility in chemical reactions and biological systems.

Recent studies have highlighted the potential of 1-(3-furyl)cyclopropylamine hydrochloride as a building block in organic synthesis. Researchers have explored its use in constructing complex molecular frameworks, leveraging its reactivity and stability under various reaction conditions. For instance, the compound has been employed in the synthesis of bioactive molecules, including those with potential anti-inflammatory and anticancer properties.

In terms of pharmacological applications, 1-(3-furyl)cyclopropylamine hydrochloride has shown promise as a lead compound for drug development. Its ability to modulate cellular signaling pathways makes it a candidate for targeting diseases such as neurodegenerative disorders and cardiovascular conditions. Preclinical studies have demonstrated its efficacy in inhibiting certain enzymes and receptors, suggesting its potential as a therapeutic agent.

The synthesis of 1-(3-furyl)cyclopropylamine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have further optimized the synthesis process, making it more efficient and environmentally friendly.

In conclusion, 1-(3-furyl)cyclopropylamine hydrochloride (CAS No. 1401425-27-1) is a versatile compound with significant potential in both academic research and industrial applications. Its unique chemical properties and promising pharmacological profile continue to drive interest among scientists and researchers worldwide.